N-(2-Cyano-4-methylphenyl)-4-piperidone

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 5-methyl-2-(4-oxopiperidin-1-yl)benzonitrile
• InChI: InChI=1S/C13H14N2O/c1-10-2-3-13(11(8-10)9-14)15-6-4-12(16)5-7-15/h2-3,8H,4-7H2,1H3
• InChI Key: MVBBXTFGLPAFJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCC(=O)CC2)C#N

Description

N-(2-Cyano-4-methylphenyl)-4-piperidone is a useful research compound. Its molecular formula is C13H14N2O and its molecular weight is 214.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 29 (549 mg, 2.00 mmol) in ether (20 mL) was treated with 3N aqueous HCl (25 mL). The mixture was stirred at room temperature (24 h). The solvent was removed in vacuo and the residue dissolved in 6N HCl (25 mL) and acetic acid (10 mL). The mixture was stirred at room temperature (3 h). The reaction mixture was neutralized with sodium carbonate solution and the aqueous layer was extracted with three portions of ether. The combined organic extracts were washed with brine, dried over Na2SO4, and concentrated under reduced pressure to afford the title compound (30).